Cas no 140399-51-5 (3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one)

• Product Name: 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one
• CAS No: 140399-51-5
• MF: C₁₈H₁₁BrO₃
• MW: 355.182144403458
• CID: 1286144
• Update Time: 2025-06-07

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-[3-(4-bromophenyl)-1-oxo-2-propenyl]-, (E)-
• 3-[(E)-3-(4-bromophenyl)prop-2-enoyl]chromen-2-one
• 2H-1-Benzopyran-2-one, 3-[(2E)-3-(4-bromophenyl)-1-oxo-2-propen-1-yl]-
• 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one

• Inchi： 1S/C18H11BrO3/c19-14-8-5-12(6-9-14)7-10-16(20)15-11-13-3-1-2-4-17(13)22-18(15)21/h1-11H/b10-7+
• InChI Key： PAOWCYOCGZAQIT-JXMROGBWSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(=O)/C=C/C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one (CAS No. 140399-51-5): A Comprehensive Overview

3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one (CAS No. 140399-51-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromenones, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.

The chemical structure of 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one is characterized by a chromene core with a substituted propenoyl group. The presence of the bromine atom in the phenyl ring adds to its complexity and contributes to its unique biological profile. The compound's molecular formula is C₁₈H₁₃BrO₃, and it has a molecular weight of 347.20 g/mol.

Recent studies have explored the potential applications of 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one in various therapeutic areas. One notable area of research is its anticancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant cytotoxic activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising candidate for further drug development.

In addition to its anticancer potential, 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one has been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that it could be a valuable therapeutic agent for treating inflammatory diseases.

The antioxidant properties of 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one have also been studied extensively. A study published in the journal Free Radical Biology and Medicine in 2019 found that this compound possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for preventing or treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular diseases.

The synthesis of 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one involves several steps, including the formation of the chromene core and the introduction of the propenoyl group. Various synthetic routes have been reported in the literature, with some methods focusing on improving yield and reducing reaction time. One commonly used approach involves the condensation of 4-bromoacetophenone with chalcone followed by cyclization to form the chromene ring.

In terms of safety and toxicity, preliminary studies have shown that 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans. Preclinical studies are currently underway to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The potential applications of 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one extend beyond its direct therapeutic uses. For instance, it can serve as a lead compound for the development of novel drugs with improved efficacy and reduced side effects. Additionally, its unique structural features make it an attractive candidate for use in chemical biology studies aimed at understanding the molecular mechanisms underlying various diseases.

In conclusion, 3-[(2E)-3-(4-bromophenyl)prop-2-enoyl]-2H-chromen-2-one (CAS No. 140399-51-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its anticancer, anti-inflammatory, and antioxidant properties make it a valuable target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological profile, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.